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Compound of Interest

Compound Name: Estasol

Cat. No.: B1220568 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental and safety profiles of

Estasol®, a green solvent alternative, against commonly used traditional solvents. The

information is intended to assist in making informed decisions for solvent selection in research,

development, and manufacturing processes, prioritizing sustainability and safety.

Introduction: Defining a Greener Alternative
Estasol® is a refined mixture of dimethyl esters of adipic, glutaric, and succinic acids.[1][2][3] It

is characterized as a readily biodegradable, non-toxic, and low-odor solvent with a high flash

point and low vapor pressure.[2][4] These properties position Estasol® as a viable,

environmentally friendlier substitute for a range of traditional solvents, including aromatic

compounds (Toluene, Xylene), ketones (MEK), and various glycol ethers and acetates.[1][4]

Traditional solvents are often associated with significant environmental and health risks,

including the emission of Volatile Organic Compounds (VOCs), contributions to air and water

pollution, and long-term health effects such as organ damage.[5][6][7][8]

This document outlines the key performance indicators related to environmental impact,

presents comparative data, details the experimental protocols used for these measurements,

and provides logical workflows for solvent selection.
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The following tables summarize key environmental and safety data for Estasol® in comparison

to select traditional solvents. Data is compiled from typical values found in safety data sheets

(SDS) and technical data sheets (TDS).

Table 1: Environmental & Safety Properties

Parameter
Estasol®
(Dibasic
Esters)

Toluene Xylene
MEK (Methyl
Ethyl Ketone)

VOC Content

(g/L)

Low (often
exempt)

~870 ~870 ~800

HAP Status No Yes Yes Yes

Biodegradability
Readily

Biodegradable
Not Readily Not Readily

Readily

Biodegradable

Flash Point (°C) > 98 °C 4 °C 27-32 °C -9 °C

| Aquatic Toxicity | Low | Moderate to High | Moderate to High | Low to Moderate |

Table 2: Physical Properties and Volatility

Parameter
Estasol®
(Dibasic
Esters)

Toluene Xylene
MEK (Methyl
Ethyl Ketone)

Boiling Point

(°C)
196-225 °C 111 °C 138-144 °C 80 °C

Vapor Pressure
Very Low (<0.1

kPa @ 20°C)

High (2.9 kPa @

20°C)

Moderate (0.8-

1.2 kPa @ 20°C)

High (10.5 kPa

@ 20°C)

| Odor | Mild, fruity[2] | Strong, aromatic | Strong, aromatic | Sharp, sweetish |
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The data presented in Section 2.0 is derived from standardized test methods. Understanding

these methodologies is crucial for interpreting the results and ensuring accurate comparisons.

3.1 Ready Biodegradability (OECD 301 Series) The "Readily Biodegradable" classification for

Estasol® is typically determined using one of the OECD 301 test guidelines.

Principle: These aerobic biodegradation tests measure the extent to which microorganisms

can break down a chemical substance in an aqueous medium over 28 days.[9] The pass

level for "ready biodegradability" is typically reaching 60% of the theoretical maximum

biodegradation within a 10-day window during the 28-day period.

Methodology (OECD 301F - Manometric Respirometry):

Inoculum: A mixed population of microorganisms, usually from activated sludge of a

wastewater treatment plant, is prepared.

Test Setup: The test substance (e.g., Estasol®) is added as the sole source of carbon to a

mineral medium containing the inoculum in a sealed vessel.

Measurement: The consumption of oxygen by the microorganisms as they metabolize the

test substance is measured over 28 days using a respirometer.

Calculation: The amount of oxygen consumed is compared to the theoretical oxygen

demand (ThOD) to calculate the percentage of biodegradation.[9][10]

3.2 VOC Content (EPA Method 24) The Volatile Organic Compound (VOC) content, a key

contributor to smog formation, is determined using standardized methods like EPA Method 24.

[11]

Principle: This method determines the amount of volatile matter in a coating or solvent,

excluding water and other exempt compounds.

Methodology:

Sample Preparation: A sample of the solvent is accurately weighed.
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Volatile Determination: The sample is heated in an oven at a specified temperature (e.g.,

110°C) for a set period (e.g., 1 hour) to drive off volatile components.

Water Content: The water content is determined separately, often by Karl Fischer titration.

Calculation: The weight of the non-volatile material is subtracted from the initial weight to

determine the total volatile content. After subtracting the water content and any other

exempt compounds, the VOC content is calculated and typically expressed in grams per

liter (g/L).[12][13]

Visualization of Concepts and Workflows
4.1 Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting a solvent, prioritizing

environmental and safety considerations.
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A decision workflow for solvent selection based on key EHS criteria.
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4.2 Comparative Environmental Lifecycle

This diagram contrasts the environmental lifecycle of a readily biodegradable solvent like

Estasol® with a persistent traditional solvent.

Lifecycle: Estasol® (Readily Biodegradable) Lifecycle: Traditional Solvent (Persistent)

Production

Use in Process

Accidental Release/
Waste Stream

Biodegradation
(Water, CO2, Biomass)

Production

Use in Process

Accidental Release/
Waste Stream

Environmental Persistence
(Air/Water/Soil Pollution)

Click to download full resolution via product page

Contrasting the environmental fate of biodegradable vs. persistent solvents.

Conclusion
The data and standardized methodologies confirm that Estasol® presents a significantly

improved environmental and safety profile compared to many traditional solvents. Its key
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advantages include:

Reduced Air Pollution: As a low-volatility, often VOC-exempt solvent, it minimizes

contributions to smog formation.

Enhanced Safety: A high flash point dramatically reduces fire hazards during storage,

handling, and use.

Lower Environmental Persistence: Its status as "readily biodegradable" means it is unlikely to

persist and accumulate in the environment, breaking down into simpler substances like

water, CO2, and biomass.[2]

Reduced Human Health Risk: Estasol® is not classified as a Hazardous Air Pollutant (HAP),

reducing long-term occupational health risks associated with solvents like Toluene and

Xylene.[6]

For researchers and drug development professionals, the adoption of solvents like Estasol®
aligns with the principles of green chemistry, reducing environmental impact and creating a

safer working environment without compromising on performance for many applications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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